Cas no 5467-04-9 (N,N'-benzene-1,4-diyldibenzamide)

• Product name: N,N'-benzene-1,4-diyldibenzamide
• CAS No: 5467-04-9
• MF: C₂₀H₁₆N₂O₂
• MW: 316.353244781494
• MDL: MFCD00387952
• CID: 1590334

N,N'-benzene-1,4-diyldibenzamide Chemical and Physical Properties

Names and Identifiers

• N,N'-benzene-1,4-diyldibenzamide
• benzamide, N,N'-1,4-phenylenebis-
• N,N'-1,4-Phenylenedibenzamide
• benzamide, N,N'-1,4-phenylenebis-; N,N'-1,4-Phenylenedibenzamide
• N,N'-(1,4-Phenylene)dibenzamide

• MDL： MFCD00387952
• Inchi： InChI=1S/C20H16N2O2/c23-19(15-7-3-1-4-8-15)21-17-11-13-18(14-12-17)22-20(24)16-9-5-2-6-10-16/h1-14H,(H,21,23)(H,22,24)
• InChI Key： ABRHLWPJYNIPHN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 316.12128
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N,N'-benzene-1,4-diyldibenzamide

N,N'-Benzene-1,4-diyldibenzamide (CAS No. 5467-04-9): Properties, Applications, and Market Insights

N,N'-Benzene-1,4-diyldibenzamide (CAS No. 5467-04-9) is a specialized organic compound that has garnered significant attention in the fields of polymer science, material engineering, and specialty chemicals. This diamide derivative, characterized by its aromatic benzene core and terminal benzamide groups, exhibits unique thermal and mechanical properties, making it a valuable intermediate in high-performance material synthesis.

The molecular structure of N,N'-benzene-1,4-diyldibenzamide features a central 1,4-disubstituted benzene ring with two benzamide moieties attached at opposite positions. This symmetrical arrangement contributes to its high thermal stability and excellent crystallinity, properties that are increasingly sought after in advanced material applications. Recent studies highlight its potential as a nucleating agent for semi-crystalline polymers, particularly in enhancing the mechanical properties of engineering plastics.

In the context of current industry trends, researchers are exploring N,N'-benzene-1,4-diyldibenzamide as a key component in sustainable material development. With growing emphasis on green chemistry and circular economy principles, this compound's ability to improve polymer performance without hazardous additives aligns well with modern environmental regulations. Its application in bio-based polymers and recyclable composites represents an exciting frontier in material science innovation.

The synthesis of N,N'-benzene-1,4-diyldibenzamide typically involves the condensation reaction of terephthaloyl chloride with benzylamine under controlled conditions. Process optimization has become a focal point for manufacturers aiming to improve yield efficiency and purity levels, particularly for pharmaceutical-grade applications where stringent quality standards apply.

From a commercial perspective, the global market for dibenzamide derivatives like 5467-04-9 has shown steady growth, driven by demand from the advanced materials sector. Market analysts note increasing applications in high-temperature resins, specialty coatings, and electronic encapsulation materials. The compound's compatibility with various polymer matrices makes it particularly valuable for composite material formulations used in aerospace and automotive industries.

Quality control aspects of N,N'-benzene-1,4-diyldibenzamide production emphasize spectroscopic characterization techniques including FT-IR, NMR, and HPLC analysis. These methods ensure batch-to-batch consistency and verify the absence of undesirable byproducts. The compound typically appears as a white crystalline powder with high purity grades exceeding 98%, meeting the requirements of most industrial applications.

Recent patent literature reveals innovative applications of CAS 5467-04-9 in photovoltaic materials and organic electronics. Its molecular structure shows promise in charge transport layers for organic solar cells, capitalizing on the compound's electron-accepting properties and thermal resilience. These emerging applications position N,N'-benzene-1,4-diyldibenzamide as a potential game-changer in renewable energy technologies.

Storage and handling recommendations for 5467-04-9 emphasize protection from moisture and prolonged exposure to light. While not classified as hazardous under standard regulations, proper laboratory practices should be maintained during handling. The compound demonstrates good stability under ambient conditions when stored in airtight containers with desiccants.

From a regulatory standpoint, N,N'-benzene-1,4-diyldibenzamide is generally recognized as safe for industrial use when proper precautions are followed. Its REACH compliance status and absence from major restricted substance lists make it an attractive option for manufacturers seeking compliant material solutions. However, users should always consult the latest safety data sheets for specific handling guidelines.

The future outlook for CAS 5467-04-9 appears promising, with research focusing on its potential in smart materials and responsive polymers. Its molecular architecture offers opportunities for chemical modification to create tailored derivatives with specific properties. As industries continue to demand high-performance additives and specialty intermediates, N,N'-benzene-1,4-diyldibenzamide is poised to maintain its relevance in advanced material development.